3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine

• IUPAC Name: 3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine
• InChI: InChI=1S/C10H16N6/c1-3-15(4-2)9-10-14-13-8(7-11)16(10)6-5-12-9/h5-6H,3-4,7,11H2,1-2H3
• InChI Key: IQAVCFZVYKZGCR-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=NC=CN2C1=NN=C2CN
• Molecular Formula: C10H16N6
• Molecular Weight: 220.27 g/mol

Description

3-(Aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine (AMTDP) is a novel chemical compound with a wide range of applications in scientific research. It is a derivative of pyrazinamide, a compound found in the human body, and has been found to have a variety of biochemical and physiological effects. This article will provide an overview of the synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions for AMTDP.

Scientific Research Applications

Synthesis and Chemical Properties

• Facile and Efficient Synthesis of Heteroaromatic Derivatives: The synthesis of 1,2,3-Triazolo[4,5-b]pyridines and Pyrazolo[4,3-b]pyridines, closely related to the queried compound, involves cyanoacetylation reactions followed by cyclization, demonstrating the chemical versatility of these heterocyclic frameworks (Ibrahim et al., 2011).
• One-Pot Synthesis of Triazole Derivatives: A one-pot synthesis approach for 3-phenyl-1-(6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazin-3-yl)-1H-pyrazol-5-amines showcases the efficient construction of complex triazole-containing frameworks, which are relevant to the research on the queried compound (Sujatha et al., 2018).

Biological Activity and Applications

• Anticonvulsant Activity: Synthesized derivatives of 8-amino-3-benzyl-1,2,4-triazolo[4,3-a]pyrazines have shown potent anticonvulsant activity, suggesting the therapeutic potential of similar compounds in treating seizures (Kelley et al., 1995).
• Antimicrobial Activities: Novel 6-AminoTriazolo-Thiadiazoles integrated with Benzofuran and Pyrazole moieties, related to the queried compound, have demonstrated promising antimicrobial activities, indicating potential applications in combating microbial infections (Idrees et al., 2019).

Mechanism of Action

Target of Action

The compound 3-(aminomethyl)-N,N-diethyl-[1,2,4]triazolo[4,3-a]pyrazin-8-amine has been found to target both bacterial and cancer cells. It exhibits antibacterial activities against both Gram-positive Staphylococcus aureus and Gram-negative Escherichia coli strains . In addition, it has been evaluated for its inhibitory activities toward c-Met/VEGFR-2 kinases, which are associated with cancer cell proliferation .

Mode of Action

The compound interacts with its targets in a way that inhibits their normal function. In the case of bacterial cells, it disrupts essential processes, leading to their death . For cancer cells, it inhibits the activity of c-Met/VEGFR-2 kinases, which are involved in cell growth and survival .

Biochemical Pathways

It’s known that the compound interferes with the normal functioning of bacterial cells and c-met/vegfr-2 kinases in cancer cells .

Result of Action

The compound’s action results in the death of bacterial cells and the inhibition of cancer cell proliferation. Some of the synthesized compounds have shown moderate to good antibacterial activities . In cancer cells, the compound has demonstrated excellent antiproliferative activities against A549, MCF-7, and Hela cancer cell lines .